6-(2,4-Dichlorophenyl)-3-(pyrrolidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine

• CAS No.: 1706428-48-9
• Molecular Formula: C15H13Cl2N5
• Molecular Weight: 334.2 g/mol
• IUPAC Name: 6-(2,4-dichlorophenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C15H13Cl2N5/c16-10-1-2-11(12(17)7-10)13-3-4-14-19-20-15(22(14)21-13)9-5-6-18-8-9/h1-4,7,9,18H,5-6,8H2
• InChI Key: HJTHJWSHMGXKAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C2=NN=C3N2N=C(C=C3)C4=C(C=C(C=C4)Cl)Cl

Description

6-(2,4-Dichlorophenyl)-3-(pyrrolidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS: 1706428-48-9) is a heterocyclic compound featuring a fused triazolo-pyridazine core. Its structure includes a 2,4-dichlorophenyl substituent at position 6 and a pyrrolidin-3-yl group at position 2. This compound is part of a broader class of triazolo[4,3-b]pyridazines studied for diverse biological activities, including kinase inhibition, GABAA receptor modulation, and antimicrobial effects .

Biological Activity

6-(2,4-Dichlorophenyl)-3-(pyrrolidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine is a compound of interest due to its potential biological activities, particularly in the field of cancer research. This article reviews its synthesis, biological evaluations, and mechanisms of action based on diverse scientific sources.

Synthesis

The compound was synthesized through a multi-step process involving the reaction of pyridazine derivatives with substituted phenyl groups. The synthesis typically involves the formation of the triazole ring followed by the introduction of the pyrrolidine moiety. This method allows for the modification of various substituents to enhance biological activity.

Antiproliferative Activity

Research indicates that derivatives of [1,2,4]triazolo[4,3-b]pyridazine exhibit significant antiproliferative effects against various cancer cell lines. For instance:

• Compound 4q , a related derivative with structural similarities to 6-(2,4-Dichlorophenyl)-3-(pyrrolidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine, demonstrated IC50 values of 0.008 μM against A549 (lung adenocarcinoma) and 0.012 μM against HT-1080 (fibrosarcoma) cell lines. These values indicate potent antiproliferative activity comparable to established chemotherapeutic agents like CA-4 .

Cell Line	IC50 (μM)
A549	0.008
HT-1080	0.012
SGC-7901	0.014

The mechanism underlying the antiproliferative activity involves the inhibition of tubulin polymerization. Compounds like 4q were shown to disrupt microtubule dynamics significantly through immunofluorescence staining assays . This disruption leads to cell cycle arrest and apoptosis in cancer cells.

Case Studies

A study conducted on a series of triazolo-pyridazine derivatives highlighted their cytotoxic effects on various cancer cells:

• Compound 12e , another derivative related to our compound of interest, exhibited significant cytotoxicity against A549 and MCF-7 (breast cancer) cell lines with IC50 values of 1.06 μM and 1.23 μM , respectively. The study also reported that this compound could induce late apoptosis in A549 cells and arrest them in the G0/G1 phase .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at Position 3 and 6

Triazolo[4,3-b]pyridazine derivatives exhibit significant functional diversity based on substituents. Below is a comparative analysis of key analogs:

Compound Name	Position 6 Substituent	Position 3 Substituent	Biological Target/Activity	Key Findings/Data
Target Compound	2,4-Dichlorophenyl	Pyrrolidin-3-yl	Not explicitly reported	Structural features suggest potential CNS or kinase targeting
6-(2,4-Dichlorophenyl)-3-(piperidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine	2,4-Dichlorophenyl	Piperidin-3-yl (6-membered ring)	Unspecified	Similar dichlorophenyl group; piperidine may alter steric/electronic properties vs. pyrrolidine
TPA023 (7-(tert-butyl)-6-(triazolylmethoxy)-3-(2-fluorophenyl))	2-Fluorophenyl	Triazolylmethoxy	GABAA (α2/α3-selective)	IC50 = 0.3 nM for α2/α3; anxiolytic without sedation
AZD3514	Trifluoromethyl	Piperazine-linked appendage	Androgen receptor (AR) antagonist	Inhibits AR nuclear translocation; advanced to clinical trials
Compound 18 ()	4-Methoxy-3-(tetrahydrofuran-3-yloxy)phenyl	2,5-Dimethoxyphenyl	PDE4A inhibitor	IC50 = 0.8 nM; >1000-fold selectivity over other PDE isoforms
3-(2,5-Difluorophenyl)-6-(indol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazine	Indol-5-yl	2,5-Difluorophenyl	Unreported	Synthetic yield: 31%; structural flexibility via indole substitution

Structural and Functional Insights

• Pyrrolidine vs. Piperidine at Position 3 : Pyrrolidine’s smaller ring size may enhance binding pocket compatibility in targets requiring compact ligands (e.g., kinases). Piperidine’s larger ring could improve solubility but reduce steric fit .
• Dichlorophenyl vs. Methoxy/Aryl Groups : The electron-withdrawing Cl groups increase lipophilicity (logP) and may improve membrane permeability compared to electron-donating methoxy groups in PDE4 inhibitors (e.g., compound 18) .
• GABA_A Receptor Selectivity : TPA023’s fluorophenyl and triazolylmethoxy groups confer α2/α3 selectivity, whereas the dichlorophenyl group in the target compound might favor different receptor subtypes or off-target effects .